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Compound of Interest

Compound Name: (+-)-2-Hydroxyisovaleric acid

CAS No.: 600-37-3

Cat. No.: B1210603

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Racemic 2-hydroxyisovaleric acid, also known as α-hydroxyisovaleric acid, is a valuable chiral

building block in the synthesis of various pharmaceuticals and other bioactive molecules. Its

structure, featuring a hydroxyl group adjacent to a carboxylic acid, makes it a versatile

intermediate for further chemical modifications. This technical guide provides a comprehensive

overview of the primary synthetic methods for producing racemic 2-hydroxyisovaleric acid,

encompassing both traditional chemical synthesis and biosynthetic routes. Detailed

experimental protocols, quantitative data, and visual representations of the synthetic pathways

are presented to aid researchers in the practical application of these methods.

Chemical Synthesis Routes
Several chemical strategies have been developed for the synthesis of racemic 2-

hydroxyisovaleric acid. The most common and practical approaches involve the use of readily

available starting materials such as isobutyraldehyde and α-ketoisovaleric acid.
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Synthesis from Isobutyraldehyde via Cyanohydrin
Formation and Hydrolysis
This two-step method is a classic and reliable approach for the synthesis of α-hydroxy acids.

The first step involves the formation of a cyanohydrin by the nucleophilic addition of cyanide to

isobutyraldehyde. The resulting 2-hydroxy-3-methylbutanenitrile is then hydrolyzed to yield

racemic 2-hydroxyisovaleric acid.

Experimental Protocol:

Step 1: Synthesis of 2-Hydroxy-3-methylbutanenitrile (Isobutyraldehyde Cyanohydrin)

In a well-ventilated fume hood, a solution of sodium cyanide (or potassium cyanide) in water

is prepared in a round-bottom flask equipped with a magnetic stirrer and an addition funnel.

The flask is cooled in an ice bath.

Isobutyraldehyde is added dropwise to the cyanide solution with vigorous stirring.

A solution of a weak acid, such as acetic acid, is then slowly added from the addition funnel

to generate hydrocyanic acid in situ. The temperature should be maintained below 10°C

throughout the addition.

After the addition is complete, the reaction mixture is stirred at room temperature for several

hours to ensure complete formation of the cyanohydrin.

The reaction mixture is then extracted with a suitable organic solvent, such as diethyl ether.

The organic layers are combined, washed with brine, and dried over anhydrous sodium

sulfate.

The solvent is removed under reduced pressure to yield the crude 2-hydroxy-3-

methylbutanenitrile, which can be used in the next step without further purification.

Step 2: Hydrolysis of 2-Hydroxy-3-methylbutanenitrile to Racemic 2-Hydroxyisovaleric Acid

The crude 2-hydroxy-3-methylbutanenitrile is added to a solution of a strong acid, typically

concentrated hydrochloric acid or sulfuric acid, in a round-bottom flask equipped with a reflux

condenser.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The mixture is heated to reflux and maintained at this temperature for several hours. The

progress of the hydrolysis can be monitored by thin-layer chromatography (TLC).

After completion of the reaction, the mixture is cooled to room temperature and diluted with

water.

The product, 2-hydroxyisovaleric acid, is extracted into an organic solvent like diethyl ether

or ethyl acetate.

The combined organic extracts are washed with water and brine, and then dried over

anhydrous sodium sulfate.

The solvent is evaporated under reduced pressure to afford crude racemic 2-

hydroxyisovaleric acid.

Purification can be achieved by recrystallization from a suitable solvent system, such as a

mixture of hexane and ethyl acetate.

Quantitative Data:

Step Reactants Reagents Conditions Yield (%) Purity (%)

1
Isobutyraldeh

yde

NaCN, Acetic

Acid, Water

0-10°C, then

RT
>90 Crude

2

2-Hydroxy-3-

methylbutane

nitrile

Conc. HCl or

H₂SO₄, Water
Reflux 70-85

>95 (after

recrystallizati

on)

Logical Relationship Diagram:
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Isobutyraldehyde

2-Hydroxy-3-methylbutanenitrile

+

NaCN / KCN

Acetic Acid

Racemic 2-Hydroxyisovaleric Acid

Hydrolysis

Conc. HCl / H₂SO₄

α-Ketoisovaleric Acid

Racemic 2-Hydroxyisovaleric Acid

Reduction

Sodium Borohydride
or

H₂ + Catalyst (Pd/C, PtO₂)
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Isopropyl Bromide

Isopropylmagnesium Bromide

Mg α-Keto Ester Intermediate

Diethyl Oxalate

Hydrolysis Reduction Racemic 2-Hydroxyisovaleric Acid

Valine

α-Ketoisovaleric Acid

Transamination

Branched-chain amino acid
aminotransferase

2-Hydroxyisovaleric Acid

Reduction

Oxidoreductase
(e.g., Ketopantoate reductase) NADH / NADPH
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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